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Compound of Interest

Compound Name: Gpx4-IN-2

Cat. No.: B10861883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility and preparation of

Gpx4-IN-2 for both in vitro and in vivo experimental settings. Gpx4-IN-2 is a potent inhibitor of

Glutathione Peroxidase 4 (GPX4), a key enzyme in the regulation of ferroptosis, an iron-

dependent form of programmed cell death. By inhibiting GPX4, Gpx4-IN-2 induces lipid

peroxidation, leading to ferroptotic cell death, which makes it a valuable tool for cancer

research and drug development.

Physicochemical and Biological Properties
Property Value Reference

Molecular Formula C30H40N2O [1]

Molecular Weight 444.65 g/mol [1]

Target
Glutathione Peroxidase

(GPX4)
[1]

Biological Activity

Potent GPX4 inhibitor, induces

ferroptosis, shows

antiproliferative activity.

[1][2]
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Gpx4-IN-2 exhibits varying solubility depending on the solvent and intended application. It is

crucial to select the appropriate solvent system to ensure complete dissolution and stability of

the compound.

In Vitro Solubility
Solvent Concentration Notes

DMSO 37.5 mg/mL (84.34 mM)
Requires sonication for

complete dissolution.[1][2]

In Vivo Formulations
Solvent System Concentration Solution Type Notes

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

3.75 mg/mL (8.43

mM)
Suspended solution

Requires sonication.

[1][3]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

3.75 mg/mL (8.43

mM)
Suspended solution

Requires sonication.

[1][3]

10% DMSO, 90%

corn oil

≥ 3.75 mg/mL (8.43

mM)
Clear solution [1][3]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of Gpx4-IN-2 in DMSO.

Materials:

Gpx4-IN-2 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes
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Vortex mixer

Sonicator (water bath or probe)

Procedure:

Weigh the required amount of Gpx4-IN-2 powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.4465 mg of Gpx4-IN-2.

Add the appropriate volume of DMSO to the tube. For a 10 mM stock solution, add 1 mL of

DMSO for every 4.4465 mg of Gpx4-IN-2.

Vortex the tube vigorously for 1-2 minutes to initially mix the compound.

Sonicate the solution until the Gpx4-IN-2 is completely dissolved. This may take several

minutes. Visually inspect the solution to ensure no solid particles remain.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).

Preparation of Working Solutions for In Vivo Use
This protocol provides a method for preparing a formulation of Gpx4-IN-2 for intraperitoneal

(i.p.) or intravenous (i.v.) administration in animal models. The following example is for the

preparation of a 3.75 mg/mL suspended solution.

Materials:

Gpx4-IN-2 stock solution in DMSO (e.g., 37.5 mg/mL)

PEG300

Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes
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Vortex mixer

Sonicator

Procedure:

In a sterile tube, add the required volume of the Gpx4-IN-2 DMSO stock solution. For 1 mL

of final formulation, use 100 µL of a 37.5 mg/mL stock.

Add 400 µL of PEG300 to the tube.

Vortex the mixture thoroughly.

Add 50 µL of Tween-80 and vortex again until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final suspension and sonicate briefly to ensure uniform distribution of the

compound.

It is recommended to prepare this formulation fresh on the day of use.

Mechanism of Action: GPX4 Inhibition and
Ferroptosis Induction
Gpx4-IN-2 exerts its biological effect by directly inhibiting the enzymatic activity of GPX4.

GPX4 is a crucial enzyme that, with the help of glutathione (GSH), reduces toxic lipid peroxides

to non-toxic lipid alcohols, thereby protecting cells from oxidative damage and ferroptosis.[4]

Inhibition of GPX4 by Gpx4-IN-2 leads to an accumulation of lipid peroxides, ultimately

triggering iron-dependent ferroptotic cell death.[5][6]
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Caption: GPX4 inhibition by Gpx4-IN-2 leads to ferroptosis.

Experimental Workflow for In Vitro Anti-Proliferation
Assay
The following diagram outlines a typical workflow for assessing the anti-proliferative effects of

Gpx4-IN-2 on cancer cell lines.
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1. Seed cells in 96-well plates
and allow to attach overnight

2. Treat cells with a serial dilution
of Gpx4-IN-2 for 24-72h

3. Add cell viability reagent
(e.g., MTT, CellTiter-Glo)

4. Measure absorbance or luminescence
using a plate reader

5. Calculate IC50 values

Click to download full resolution via product page

Caption: Workflow for in vitro anti-proliferation assay.

Pharmacokinetic Data
Pharmacokinetic studies have been conducted in mice and rats, with the data summarized

below.
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Species Dose (i.v.) T1/2 (h) Cmax (ng/mL) AUC (ng·h/mL)

Mouse 5 mg/kg 3.5 5446 1635

Rat 2 mg/kg 3.15 3529 1082

Data from

MedChemExpres

s, which has not

independently

confirmed the

accuracy of

these methods.

They are for

reference only.[1]

[3]

Safety Precautions
Gpx4-IN-2 is for research use only and is not for human or veterinary use. Standard laboratory

safety precautions should be followed when handling this compound. This includes wearing

appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety

glasses. Work in a well-ventilated area or a chemical fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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